N-(2,5-difluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-(5-methyl-3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C12H10F2N4O3/c1-7-4-11(18(20)21)16-17(7)6-12(19)15-10-5-8(13)2-3-9(10)14/h2-5H,6H2,1H3,(H,15,19)
• InChI Key: WSWHIBIEARAKSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NC2=C(C=CC(=C2)F)F)[N+](=O)[O-]
• Molecular Formula: C12H10F2N4O3
• Molecular Weight: 296.23 g/mol
• Solubility: 10.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,5-difluorophenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, commonly known as DFP-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

DFP-1 exerts its effects by binding to the active site of enzymes, thereby inhibiting their activity. It has been shown to inhibit acetylcholinesterase by binding to the catalytic site of the enzyme and blocking the hydrolysis of acetylcholine. DFP-1 also inhibits monoamine oxidase by binding to the flavin adenine dinucleotide cofactor of the enzyme and preventing the oxidation of monoamine neurotransmitters.
Biochemical and Physiological Effects:
DFP-1 has been shown to have several biochemical and physiological effects. It exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. DFP-1 also exhibits anti-cancer effects by inducing apoptosis and inhibiting the proliferation of cancer cells. Additionally, DFP-1 has been shown to improve memory and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DFP-1 is its potent inhibitory activity against several enzymes, making it a valuable tool for studying enzyme function and inhibition. However, one of the limitations of DFP-1 is its potential toxicity, which may limit its use in certain experiments. Additionally, DFP-1 may exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on DFP-1. One area of interest is the development of DFP-1 derivatives with improved potency and selectivity. Another area of interest is the investigation of the molecular mechanisms underlying the anti-inflammatory and anti-cancer effects of DFP-1. Additionally, further studies are needed to assess the safety and efficacy of DFP-1 in animal models and humans. Overall, DFP-1 represents a promising candidate for the development of new drugs and the study of enzyme function and inhibition.

Scientific Research Applications

DFP-1 has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent inhibitory activity against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. DFP-1 also exhibits anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.